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Compound of Interest

Compound Name: Falecalcitriol

Cat. No.: B1672039 Get Quote

Application Notes: Long-Term Stability of
Falecalcitriol Solutions
Introduction

Falecalcitriol, a synthetic analog of calcitriol (the active form of vitamin D3), is a potent agonist

of the Vitamin D Receptor (VDR).[1][2] It demonstrates higher potency and a longer duration of

action in vivo compared to its natural counterpart.[1][3] These characteristics make it a valuable

tool in research investigating calcium and phosphate metabolism, immune function, and

cellular growth and differentiation.[4] Given its potency, ensuring the stability and integrity of

Falecalcitriol solutions used in experiments is paramount for generating reliable and

reproducible data. One report indicates that the compound is unstable in solution, suggesting

that freshly prepared solutions are recommended. This document provides a comprehensive

protocol for conducting long-term stability testing of Falecalcitriol solutions intended for

experimental use.

Physicochemical Properties and Stability Considerations

Falecalcitriol's structure, which includes a tri-fluoromethyl modification on the side chain,

contributes to its altered metabolism and potent effects. Like other vitamin D analogs, it is

sensitive to factors such as light, oxygen, and pH. Degradation can lead to a loss of potency

and the formation of impurities, potentially confounding experimental results. Therefore, a
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systematic stability study is crucial to define appropriate storage conditions and shelf-life for

prepared solutions.

Table 1: Physicochemical Properties of Falecalcitriol

Property Value Reference

IUPAC Name

(1R,3S,5Z)-5-[(2E)-2-
[(1R,3aS,7aR)-7a-Methyl-1-
[(2R)-7,7,7-trifluoro-6-
hydroxy-6-
(trifluoromethyl)heptan-2-
yl]-2,3,3a,5,6,7-hexahydro-
1H-inden-4-
ylidene]ethylidene]-4-
methylidenecyclohexane-
1,3-diol

Molecular Formula C27H38F6O3

Molar Mass 524.588 g·mol−1

Appearance White to off-white solid (Typical)

| Solubility | Soluble in ethanol, DMSO, and other organic solvents. Sparingly soluble in water. |

|

Experimental Protocols
Protocol 1: Preparation of Falecalcitriol Stock Solution
This protocol describes the preparation of a 1 mM stock solution of Falecalcitriol in ethanol. All

procedures should be performed under subdued light conditions due to the light sensitivity of

vitamin D compounds.

Materials:

Falecalcitriol powder
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200-proof, anhydrous ethanol (ACS grade or higher)

Amber glass vials with PTFE-lined caps

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate the Falecalcitriol powder to room temperature before opening the container to

prevent moisture condensation.

Weigh out a precise amount of Falecalcitriol (e.g., 5.25 mg) using a calibrated analytical

balance in a low-light environment.

Transfer the weighed powder to a 10 mL amber glass volumetric flask.

Add approximately 8 mL of anhydrous ethanol to the flask.

Vortex the solution for 2-3 minutes or until the powder is completely dissolved.

Bring the solution to the final volume of 10 mL with anhydrous ethanol.

Cap the flask and invert it several times to ensure homogeneity.

Aliquot the stock solution into smaller volume amber glass vials to minimize freeze-thaw

cycles and headspace oxygen.

Purge the headspace of each vial with an inert gas (e.g., argon or nitrogen) before sealing.

Label each vial clearly with the compound name, concentration, solvent, preparation date,

and batch number.

Store the stock solutions at the designated temperatures for the stability study (e.g., -20°C

for long-term storage).
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Table 2: Example Composition of Falecalcitriol Stock Solution

Component Quantity Purpose

Falecalcitriol 5.25 mg
Active Pharmaceutical
Ingredient (API)

Anhydrous Ethanol 10 mL Solvent

| Final Concentration | 1 mM | |

Protocol 2: Long-Term Stability Study Design
This protocol outlines a stability study based on ICH (International Council for Harmonisation)

guidelines to determine the shelf-life of the Falecalcitriol solution under different storage

conditions.

Methodology:

Storage Conditions: Aliquots of the prepared Falecalcitriol stock solution will be stored

under the conditions specified in Table 3. These conditions simulate long-term, intermediate,

and accelerated storage.

Time Points: Samples will be pulled from each storage condition at the time points indicated

in Table 3 for analysis.

Analytical Testing: At each time point, the samples will be analyzed for:

Appearance: Visual inspection for color change or precipitation.

Assay (Concentration): Quantification of Falecalcitriol concentration using a validated

HPLC-UV method (see Protocol 3).

Purity/Degradation Products: Assessment of purity and detection of any degradation

products by HPLC-UV, calculating the percentage of impurities.

Table 3: Long-Term Stability Testing Schedule
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Storage Condition Time Points for Testing (Months)

Long-Term: 5°C ± 3°C 0, 3, 6, 9, 12, 18, 24

Intermediate: 25°C ± 2°C / 60% ± 5% RH 0, 3, 6, 9, 12

| Accelerated: 40°C ± 2°C / 75% ± 5% RH | 0, 1, 2, 3, 6 |

Protocol 3: Stability-Indicating HPLC-UV Method
This protocol provides a reverse-phase HPLC method for the quantification of Falecalcitriol
and the separation of its potential degradation products.

Instrumentation and Conditions:

HPLC System: A system equipped with a pump, autosampler, column oven, and UV/Vis

detector.

Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 80:20 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 265 nm.

Injection Volume: 10 µL.

Procedure:

Standard Preparation: Prepare a series of calibration standards of Falecalcitriol in the

mobile phase from a freshly prepared stock solution. A typical concentration range might be

1-50 µg/mL.

Sample Preparation: At each stability time point, retrieve a vial from the designated storage

condition. Allow it to equilibrate to room temperature. Dilute an aliquot of the stock solution
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with the mobile phase to fall within the calibration curve range.

Analysis:

Inject the standards to generate a calibration curve (Peak Area vs. Concentration).

Inject the prepared stability samples.

Integrate the peak corresponding to Falecalcitriol and any degradation product peaks.

Calculations:

Assay: Calculate the concentration of Falecalcitriol in the stability sample using the linear

regression equation from the calibration curve. Express the result as a percentage of the

initial (Time 0) concentration.

Purity: Calculate the percentage of each impurity by dividing the area of the impurity peak

by the total area of all peaks and multiplying by 100 (Area Percent method).

Data Presentation & Visualization
Example Stability Data
The following tables present illustrative data for a hypothetical stability study.

Table 4: Example Stability Data for Falecalcitriol Solution (1 mM in Ethanol) at 5°C ± 3°C

Time (Months) Appearance Assay (% of Initial)
Total Degradants
(%)

0 Clear, colorless 100.0% < 0.1%

3 Clear, colorless 99.5% 0.2%

6 Clear, colorless 99.1% 0.4%

12 Clear, colorless 98.2% 0.8%

| 24 | Clear, colorless | 96.5% | 1.5% |
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Table 5: Example Stability Data for Falecalcitriol Solution (1 mM in Ethanol) at 25°C / 60% RH

Time (Months) Appearance Assay (% of Initial)
Total Degradants
(%)

0 Clear, colorless 100.0% < 0.1%

3 Clear, colorless 96.8% 1.2%

6 Clear, colorless 92.5% 3.7%

| 12 | Clear, colorless | 85.1% | 8.9% |

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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